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Compound of Interest |

Compound Name: Oracon
CAS No.: 8015-19-8
Cat. No.: B1217850
Get Quote
. J

For researchers, scientists, and drug development professionals, the integrity of their work and
the safety of their laboratory environment are paramount. The proper disposal of
pharmaceutical compounds like Oracon, a combination of the synthetic estrogen
Ethinylestradiol and the progestin Dimethisterone, is a critical component of responsible
laboratory practice. Adherence to established disposal protocols not only ensures a safe
workspace but also prevents the release of potent, environmentally persistent compounds into
ecosystems.

Oracon's active ingredients are classified as hazardous due to their potential carcinogenic and
reproductive toxicity, as well as their acute and chronic toxicity to aquatic life. Improper disposal
can lead to the contamination of water systems, posing a significant threat to wildlife.
Therefore, Oracon and any materials contaminated with it must be managed as hazardous
pharmaceutical waste.

Quantitative Data on Oracon Components

The following tables summarize the key hazard information for the active components of
Oracon, Ethinylestradiol and Dimethisterone. This data is essential for a comprehensive
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understanding of the risks associated with these compounds and underscores the necessity for

stringent disposal procedures.

Table 1: Hazard Summary for Ethinylestradiol

Hazard Classification GHS Category Hazard Statement
Carcinogenicity Category 2 Suspected of causing cancer
] o May damage fertility or the
Reproductive Toxicity Category 1A ]
unborn child

Acute Aquatic Toxicity Category 1 Very toxic to aquatic life

] ] o Very toxic to aquatic life with
Chronic Aquatic Toxicity Category 1

long lasting effects

Table 2: Hazard Summary for Dimethisterone

Hazard Classification GHS Category Hazard Statement
) L May damage fertility or the
Reproductive Toxicity Category 1A )
unborn child
Carcinogenicity Category 1B May cause cancer

Effects on or via lactation -

May cause harm to breast-fed

children

Aquatic Toxicity -

Very toxic to aquatic life with

long lasting effects

Standard Operating Procedure for Oracon Disposal

This step-by-step protocol provides guidance for the safe and compliant disposal of Oracon

and associated contaminated materials in a laboratory setting.

Personal Protective Equipment (PPE)

Before handling Oracon waste, ensure the following PPE is worn:
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e Gloves: Nitrile or other chemically resistant gloves.
» Eye Protection: Safety glasses with side shields or goggles.

o Lab Coat: A standard laboratory coat to protect from skin contact.

Waste Segregation and Collection

e Solid Waste:

o Place all solid Oracon waste, including unused or expired tablets, and heavily
contaminated items (e.g., weighing papers, contaminated gloves, bench paper) into a
designated, leak-proof, and clearly labeled hazardous waste container.

o Do not mix with non-hazardous laboratory trash.
e Liquid Waste:

o If Oracon has been dissolved in a solvent, collect the solution in a compatible, sealed, and
labeled hazardous waste container.

o Do not dispose of solutions containing Oracon down the drain.
e Sharps:

o Any sharps (e.g., needles, syringes, broken glass) contaminated with Oracon must be
disposed of in a designated sharps container that is also labeled as hazardous
pharmaceutical waste.

Container Labeling

Proper labeling is crucial for regulatory compliance and safe handling. The hazardous waste
container must be labeled with the following information:

e The words "Hazardous Waste"
« The full chemical names of the contents (Ethinylestradiol, Dimethisterone) and any solvents.

e The approximate concentration of each component.
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e The date the waste was first added to the container (accumulation start date).

e The name and contact information of the generating laboratory or researcher.

Storage

o Store the sealed and labeled hazardous waste container in a designated satellite
accumulation area within the laboratory.

e This area should be secure, away from general laboratory traffic, and clearly marked.

o Ensure the storage area has secondary containment to prevent the spread of any potential
leaks.

Disposal

¢ Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.

» Follow all institutional and local regulations for scheduling a waste pickup.

e Do not attempt to dispose of the hazardous waste through regular trash or other non-
compliant methods.

Disposal Workflow Diagram
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Oracon Disposal Workflow
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Caption: A logical workflow for the proper disposal of Oracon waste in a laboratory setting.
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Experimental Protocol: Detection of Ethinylestradiol
in Wastewater

The following is a generalized protocol for the detection of Ethinylestradiol in wastewater, which
can be adapted to assess the environmental impact of improper disposal. This protocol is for
informational purposes and should be conducted by trained analytical chemists in a suitably
equipped laboratory.

Objective:

To quantify the concentration of Ethinylestradiol in a wastewater sample using High-
Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD).

Materials:

o Wastewater sample

» Ethinylestradiol analytical standard

¢ Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

o Ultrapure water

e Solid-phase extraction (SPE) cartridges (e.g., C18)
o HPLC system with a fluorescence detector

e Analytical balance

e Volumetric flasks and pipettes

Filtration apparatus with 0.45 um filters

Methodology:

o Standard Preparation:
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o Prepare a stock solution of Ethinylestradiol in methanol at a concentration of 1 mg/mL.

o Perform serial dilutions of the stock solution to create a series of calibration standards at
concentrations ranging from 1 ng/mL to 100 ng/mL.

o Sample Preparation (Solid-Phase Extraction):

[e]

Filter the wastewater sample through a 0.45 um filter to remove particulate matter.

o Condition the SPE cartridge by passing methanol followed by ultrapure water through it.
o Load a known volume of the filtered wastewater sample onto the SPE cartridge.

o Wash the cartridge with ultrapure water to remove interfering substances.

o Elute the Ethinylestradiol from the cartridge using methanol or another suitable organic
solvent.

o Evaporate the eluent to dryness under a gentle stream of nitrogen and reconstitute the
residue in a known small volume of the mobile phase.

e HPLC-FLD Analysis:

o

Set up the HPLC system with a suitable C18 column and a mobile phase typically
consisting of a mixture of acetonitrile and water.

o Set the fluorescence detector to an excitation wavelength of approximately 280 nm and an
emission wavelength of approximately 310 nm.

o Inject the prepared calibration standards to generate a calibration curve.
o Inject the prepared wastewater sample extract.

o Identify and quantify the Ethinylestradiol peak in the sample chromatogram by comparing
its retention time and peak area to those of the calibration standards.

o Data Analysis:
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o Use the calibration curve to calculate the concentration of Ethinylestradiol in the prepared

sample extract.

o Account for the pre-concentration factor from the SPE step to determine the final
concentration of Ethinylestradiol in the original wastewater sample.

Logical Relationship Diagram for Hazard and
Disposal
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Relationship between Oracon's Hazards and Disposal Requirements
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Caption: The hazardous properties of Oracon's components necessitate its classification and
disposal as hazardous pharmaceutical waste.

 To cite this document: BenchChem. [Safeguarding Research and the Environment: Proper
Disposal of Oracon]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217850/docs#safeguarding-research-and-the-
environment-proper-disposal-of-oracon]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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